Cas no 942033-30-9 (5-(4-ethylpiperazin-1-yl)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile)

• Product Name: 5-(4-ethylpiperazin-1-yl)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile
• CAS No: 942033-30-9
• MF: C₂₂H₂₄N₄O₄
• MW: 408.450365066528
• CID: 5429458
• Update Time: 2025-07-17

5-(4-ethylpiperazin-1-yl)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4-ethylpiperazin-1-yl)-2-[5-[(4-methoxyphenoxy)methyl]furan-2-yl]-1,3-oxazole-4-carbonitrile
• 5-(4-ethylpiperazin-1-yl)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C22H24N4O4/c1-3-25-10-12-26(13-11-25)22-19(14-23)24-21(30-22)20-9-8-18(29-20)15-28-17-6-4-16(27-2)5-7-17/h4-9H,3,10-13,15H2,1-2H3
• InChI Key： DTWLMJBRHJVSEY-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(CC)CC2)=C(C#N)N=C1C1=CC=C(COC2=CC=C(OC)C=C2)O1

Additional information on 5-(4-ethylpiperazin-1-yl)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile

Introduction to 5-(4-ethylpiperazin-1-yl)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile (CAS No. 942033-30-9)

5-(4-Ethylpiperazin-1-yl)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile (CAS No. 942033-30-9) is a complex organic compound with a diverse range of potential applications in the pharmaceutical and chemical industries. This compound, characterized by its unique structural features, has garnered significant attention in recent years due to its potential therapeutic properties and biological activities. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and current research trends associated with this compound.

The chemical structure of 5-(4-Ethylpiperazin-1-yl)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile is intricate and consists of several key functional groups. The core structure includes a 1,3-oxazole ring fused with a furan ring, which is substituted with a methoxyphenyl group and a methyl group. Additionally, the compound features an ethylpiperazine moiety attached to the oxazole ring and a cyano group at the 4-position of the oxazole ring. These structural elements contribute to the compound's unique chemical properties and biological activities.

The synthesis of 5-(4-Ethylpiperazin-1-yl)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile typically involves multiple steps and requires precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the coupling of a furan derivative with an appropriately substituted oxazole precursor, followed by functional group manipulations to introduce the ethylpiperazine and cyano groups. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches, such as the use of transition metal catalysts and microwave-assisted reactions.

In terms of biological activities, 5-(4-Ethylpiperazin-1-yl)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile has shown promising results in various preclinical studies. Research has demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. Additionally, studies have indicated that it may have neuroprotective effects, which could be beneficial in the management of neurodegenerative disorders such as Alzheimer's disease.

The mechanism of action of 5-(4-Ethylpiperazin-1-yl)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its interaction with specific receptors in the central nervous system (CNS), such as serotonin receptors and opioid receptors. This interaction may modulate neurotransmitter release and signaling pathways, leading to its observed therapeutic effects. Further research is needed to elucidate the exact molecular targets and signaling pathways involved.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(4-Ethylpiperazin-1-yl)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various doses with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical studies to explore its potential therapeutic applications.

Beyond its pharmaceutical applications, 5-(4-Ethylpiperazin-1-yl)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile has also been investigated for its use in other areas of chemistry and materials science. For example, its unique structural features make it a valuable building block for the synthesis of more complex molecules with tailored properties. Additionally, its stability and reactivity have led to its use in polymer chemistry and nanotechnology applications.

In conclusion, 5-(4-Ethylpiperazin-1-y l)-2-{5-(4-methoxyphenoxy)methylfuran - 2 - yl} - 1 , 3 - oxazole - 4 - carbonitrile (CAS No. 942033 - 30 - 9) is a multifaceted compound with significant potential in various fields. Its unique chemical structure and biological activities make it an intriguing subject for ongoing research and development. As new findings continue to emerge, this compound holds promise for advancing our understanding of complex biological processes and developing novel therapeutic strategies.